![molecular formula C12H24FeN2O8 B1175381 Ferrotrenina CAS No. 15339-50-1](/img/structure/B1175381.png)
Ferrotrenina
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Overview
Description
- (chemical formula:
- It contains two molecules of threonine (an amino acid), one iron atom, and two water molecules.
Ferrotrenine: (C6H10NO3)2⋅Fe⋅2H2O
) is a compound used as a hematopoietic agent and an iron supplement .Scientific Research Applications
Chemistry: Ferrotrenine is studied for its coordination chemistry and ligand properties.
Biology: Researchers investigate its role in iron metabolism and transport within cells.
Medicine: Ferrotrenine is explored as a potential iron supplement for anemia treatment.
Industry: Its use in industrial applications (e.g., iron fortification) is an area of interest.
Preparation Methods
Synthetic Routes: Ferrotrenine can be synthesized by complexing iron with threonine. The exact synthetic route may vary, but it typically involves reacting threonine with iron salts.
Reaction Conditions: The reaction conditions depend on the specific method used, but generally, aqueous solutions of threonine and iron salts are combined under controlled pH and temperature conditions.
Industrial Production: Industrial production methods may involve large-scale synthesis using optimized conditions to ensure high yield and purity.
Chemical Reactions Analysis
Reactions: Ferrotrenine undergoes various chemical reactions, including oxidation, reduction, and complexation.
Common Reagents and Conditions:
Major Products: The major product is the complex itself, which serves as an iron source for biological processes.
Mechanism of Action
- Ferrotrenine’s mechanism involves providing bioavailable iron for hemoglobin synthesis and other iron-dependent processes.
- It likely interacts with iron transport proteins and enters the bloodstream, replenishing iron stores.
Comparison with Similar Compounds
Similar Compounds: Other iron complexes, such as ferrous sulfate, ferric citrate, and iron chelators, serve similar purposes.
Uniqueness: Ferrotrenine’s uniqueness lies in its threonine-based ligand and its potential as an iron supplement.
properties
CAS RN |
15339-50-1 |
---|---|
Molecular Formula |
C12H24FeN2O8 |
Molecular Weight |
380.17 g/mol |
IUPAC Name |
(2S,3R)-2-(ethylideneamino)-3-hydroxybutanoate;iron(2+);dihydrate |
InChI |
InChI=1S/2C6H11NO3.Fe.2H2O/c2*1-3-7-5(4(2)8)6(9)10;;;/h2*3-5,8H,1-2H3,(H,9,10);;2*1H2/q;;+2;;/p-2/t2*4-,5+;;;/m11.../s1 |
InChI Key |
IWQQNDAAVPMDJR-HALBYODASA-L |
Isomeric SMILES |
CC=N[C@@H]([C@@H](C)O)C(=O)[O-].CC=N[C@@H]([C@@H](C)O)C(=O)[O-].O.O.[Fe+2] |
SMILES |
CC=NC(C(C)O)C(=O)[O-].CC=NC(C(C)O)C(=O)[O-].O.O.[Fe+2] |
Canonical SMILES |
CC=NC(C(C)O)C(=O)[O-].CC=NC(C(C)O)C(=O)[O-].O.O.[Fe+2] |
Origin of Product |
United States |
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